Cas no 200563-11-7 (Uvarigrin)

• Product Name: Uvarigrin
• CAS No: 200563-11-7
• MF: C₃₇H₆₈O₆
• MW: 608.93223285675
• CID: 1123962
• PubChem ID: 131850837
• Update Time: 2024-02-29

Uvarigrin Chemical and Physical Properties

Names and Identifiers

• Uvarigrin
• 200563-11-7
• AKOS037514901
• CID 78384572
• AKOS040740955
• (S)-3-((13S,15R)-13,15-Dihydroxy-15-((2R,5R)-5-((R)-1-hydroxytridecyl)tetrahydrofuran-2-yl)pentadecyl)-5-methylfuran-2(5H)-one
• HY-N2632
• CS-0023043
• (+)-Uvarigrin

• Inchi： 1S/C37H68O6/c1-3-4-5-6-7-8-13-16-19-22-25-33(39)35-26-27-36(43-35)34(40)29-32(38)24-21-18-15-12-10-9-11-14-17-20-23-31-28-30(2)42-37(31)41/h28,30,32-36,38-40H,3-27,29H2,1-2H3
• InChI Key： ADPAPZVYVYEBGS-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCC)O)CCC1C(CC(CCCCCCCCCCCCC1C(=O)OC(C)C=1)O)O

Computed Properties

• Exact Mass: 608.50158988g/mol
• Monoisotopic Mass: 608.50158988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 28
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 11.6

Experimental Properties

• Density: 1.008±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.6E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins